Cas no 4717-96-8 (4-methyloxane)

• Product Name: 4-methyloxane
• CAS No: 4717-96-8
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD07783308
• CID: 333236
• PubChem ID: 78446
• Update Time: 2025-10-18

4-methyloxane Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,tetrahydro-4-methyl-
• 4-methyloxane
• tetrahydro-?4-?methyl-2H-?Pyran
• 2H-pyran,tetrahydro-4-methyl
• 4-methyltetrahydro-2H-pyran
• 4-Methyltetrahydropyran
• 4-Methyltetrtahydropyran
• EINECS 225-207-5
• tetrahydro-4-methyl-2H-pyran

• MDL： MFCD07783308
• Inchi： 1S/C6H12O/c1-6-2-4-7-5-3-6/h6H,2-5H2,1H3
• InChI Key： OVRKATYHWPCGPZ-UHFFFAOYSA-N
• SMILES： O1CCC(C)CC1

Computed Properties

• Exact Mass: 100.08900

Experimental Properties

• PSA: 9.23000
• LogP: 1.43290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-methyloxane

Comprehensive Overview of 4-methyloxane (CAS No. 4717-96-8): Properties, Applications, and Industry Trends

4-methyloxane (CAS No. 4717-96-8) is a cyclic ether compound widely recognized for its versatile applications in fragrances, solvents, and specialty chemicals. With the growing demand for sustainable and high-performance ingredients in the cosmetics and pharmaceutical industries, this compound has garnered significant attention. Its molecular structure, characterized by a six-membered oxane ring with a methyl substituent, contributes to its unique physicochemical properties, including moderate polarity and stability under various conditions.

In recent years, the search volume for terms like "4-methyloxane uses", "CAS 4717-96-8 safety data", and "sustainable cyclic ether alternatives" has surged, reflecting industry interest. Researchers and manufacturers are particularly focused on its role as a green solvent replacement for traditional volatile organic compounds (VOCs). Studies highlight its potential in reducing environmental impact while maintaining efficacy in formulations—a critical factor as regulatory bodies tighten restrictions on synthetic chemicals.

The synthesis of 4-methyloxane typically involves catalytic hydrogenation or ring-closure reactions, with advancements in biocatalysis offering greener production routes. Analytical techniques such as GC-MS and NMR are employed to verify its purity, which is crucial for applications requiring high-grade materials. Notably, its compatibility with polymers and resins makes it valuable in coatings and adhesives, aligning with the trend toward bio-based materials in packaging and automotive sectors.

From an SEO perspective, long-tail keywords like "4-methyloxane price per kg", "where to buy CAS 4717-96-8", and "4-methyloxane vs. tetrahydrofuran" are frequently queried, indicating commercial and comparative research needs. Regulatory compliance is another hotspot, with searches for "REACH certification for 4-methyloxane" rising in the EU market. These trends underscore the compound's relevance in global supply chains.

Innovative applications of 4-methyloxane extend to flavor enhancers and controlled-release systems in agrochemicals. Its low toxicity profile, as evidenced by OECD 401/402 test data, positions it favorably against competing solvents. However, proper handling guidelines—emphasized in SDS documentation—remain essential to ensure workplace safety. As industries prioritize circular economy principles, the recyclability of 4-methyloxane-based products is an active R&D focus.

Market analysts project steady growth for cyclic ether derivatives, driven by demand in Asia-Pacific pharmaceutical hubs. Strategic partnerships between raw material suppliers and end-users are accelerating commercialization. For those sourcing CAS 4717-96-8, verifying supplier ISO 9001 certification and batch-to-batch consistency is recommended to meet stringent quality standards in electronics cleaning or precision engineering applications.

In conclusion, 4-methyloxane exemplifies how niche chemicals can address macro-level challenges like sustainability and performance optimization. Its multidisciplinary utility—from perfumery to industrial coatings—makes it a compelling subject for further scientific exploration and market development. Future research may explore its derivatization potential or synergistic effects in hybrid formulations, solidifying its position in next-generation chemical solutions.